Cas no 38379-99-6 (2,2',3,5',6-Pentachlorobiphenyl)

2,2',3,5',6-Pentachlorobiphenyl is a polychlorinated biphenyl (PCB) congener characterized by its five chlorine substituents at the 2, 2', 3, 5', and 6 positions. This compound is primarily used in research and analytical applications as a reference standard for environmental and toxicological studies due to its persistence and bioaccumulative potential. Its well-defined structure and stability make it suitable for use in chromatography and mass spectrometry as a calibration standard. Additionally, it serves as a model compound for investigating PCB degradation pathways and metabolic behavior in biological systems. Careful handling is required due to its toxicity and environmental hazards.
2,2',3,5',6-Pentachlorobiphenyl structure
38379-99-6 structure
Product Name:2,2',3,5',6-Pentachlorobiphenyl
CAS No:38379-99-6
MF:C12H5Cl5
MW:326.4331
CID:923434
PubChem ID:38012
Update Time:2025-06-22

2,2',3,5',6-Pentachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

    • 2,2',3,5',6-pentachlorobiphenyl
    • 1,2,4-trichloro-3-(2,5-dichlorophenyl)benzene
    • 2,2',3,5',6-Pentachlorobiphenyl Solution
    • 2,2,3,5,6-Pentachlorobiphenylneat
    • , 6-PENTACHLOROBIPHEN
    • 2, 2
    • 3, 5
    • 1,1'-Biphenyl, 2,2',3,5',6-pentachloro-
    • 0YO8J06WCR
    • 2,3,6,2',5'-Pentachlorobiphenyl
    • Pcb 95
    • PCB 95 (2,2',3,5',6-Pentachlorobiphenyl)
    • 2,2',3,5',6-Pentachloro-1,1'-biphenyl
    • PCB No. 95
    • 2,2',3,5',6-Pentachlorbiphenyl
    • 2,5,2',3',6'-Pentachlorobiphenyl
    • PCB No. 95 10 microg/mL in Isooctane
    • 2,2',3,5',6-Pentachloro-1,1'-biphenyl #
    • Q27237354
    • 2,2'3,5',6-Pentachlorobiphenyl
    • NS00099809
    • CS-0451940
    • UNII-0YO8J06WCR
    • Pcb-95
    • SCHEMBL4450570
    • 38379-99-6
    • DTXSID3038301
    • PCB95
    • InChI=1/C12H5Cl5/c13-6-1-2-8(14)7(5-6)11-9(15)3-4-10(16)12(11)17/h1-5
    • DTXCID1018301
    • 2,2',3,5',6-Pentachlorobiphenyl
    • MDL: MFCD00152712
    • Inchi: 1S/C12H5Cl5/c13-6-1-2-8(14)7(5-6)11-9(15)3-4-10(16)12(11)17/h1-5H
    • InChI Key: GXNNLIMMEXHBKV-UHFFFAOYSA-N
    • SMILES: ClC1=C(C([H])=C([H])C(=C1C1C([H])=C(C([H])=C([H])C=1Cl)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 323.88300
  • Monoisotopic Mass: 323.883389 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Molecular Weight: 326.4
  • XLogP3: 6.5
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.5220 (rough estimate)
  • Melting Point: 100°C
  • Boiling Point: 412.3°C (rough estimate)
  • Refractive Index: 1.6200 (rough estimate)
  • Solubility: 6.46e-08 M
  • PSA: 0.00000
  • LogP: 6.62060

2,2',3,5',6-Pentachlorobiphenyl Pricemore >>

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2,2',3,5',6-Pentachlorobiphenyl Production Method

Additional information on 2,2',3,5',6-Pentachlorobiphenyl

2,2',3,5',6-Pentachlorobiphenyl (CAS No. 38379-99-6): A Comprehensive Analysis of Its Properties and Environmental Impact

2,2',3,5',6-Pentachlorobiphenyl (CAS No. 38379-99-6) is a chlorinated organic compound belonging to the polychlorinated biphenyl (PCB) family. PCBs have been widely studied due to their persistence in the environment and potential ecological effects. This compound, characterized by five chlorine atoms attached to the biphenyl structure, is one of the 209 possible PCB congeners. Its molecular formula is C12H5Cl5, and it exhibits unique physicochemical properties that influence its behavior in various environmental matrices.

The environmental persistence of 2,2',3,5',6-Pentachlorobiphenyl has raised concerns among researchers and regulatory agencies. Studies have shown that this congener tends to accumulate in soil, sediment, and biological tissues due to its lipophilic nature. Recent discussions in scientific communities have focused on the long-term effects of PCB exposure on ecosystems, particularly in aquatic environments where bioaccumulation can occur. As public awareness of environmental pollutants grows, questions about the degradation pathways and remediation techniques for such compounds have become increasingly common in search queries.

From an analytical perspective, 2,2',3,5',6-Pentachlorobiphenyl presents specific challenges for detection and quantification. Modern techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are typically employed for its identification in environmental samples. The compound's chromatographic behavior and mass spectral patterns are well-documented in analytical literature, making it a reference compound for PCB analysis.

The thermal stability of 38379-99-6 has been the subject of numerous studies, particularly in relation to industrial applications where heat resistance was historically valued. While current regulations have significantly restricted PCB use, understanding their thermal decomposition products remains important for environmental monitoring and risk assessment programs. Recent search trends indicate growing public interest in legacy pollutants and their continuing impact decades after production ceased.

In ecological studies, the bioaccumulation factor of 2,2',3,5',6-Pentachlorobiphenyl has been extensively documented. Research shows that this congener tends to accumulate in aquatic food chains, with higher concentrations found in predatory species. This phenomenon has led to increased online searches about food chain contamination and ecosystem health indicators. The compound's partition coefficients between water, soil, and organic matter are critical parameters for modeling its environmental fate.

Recent advances in environmental chemistry have shed new light on the transformation products of Pentachlorobiphenyls in natural systems. Microbial degradation pathways, photochemical reactions, and other natural attenuation processes are active areas of research. These topics align with current public interest in natural remediation methods and sustainable environmental solutions, as reflected in search engine query patterns.

The toxicological profile of CAS 38379-99-6 has been examined in various model organisms. While not the most potent PCB congener toxicologically, its presence in environmental mixtures contributes to the overall toxic equivalent calculations. Health-conscious consumers frequently search for information about environmental contaminants and their potential effects, making this aspect particularly relevant to current discussions.

From a regulatory standpoint, 2,2',3,5',6-Pentachlorobiphenyl is included in monitoring programs worldwide due to its classification as a persistent organic pollutant (POP). International agreements such as the Stockholm Convention have driven policy changes that continue to influence environmental management practices. Online searches related to environmental regulations and pollution control measures often include questions about PCB monitoring and mitigation strategies.

Emerging research areas include the development of advanced analytical methods for detecting 38379-99-6 at ultra-trace levels and studying its interactions with other environmental contaminants. The scientific community is particularly interested in synergistic effects that might occur in complex environmental mixtures. These research directions correspond with public interest in emerging contaminants and environmental risk assessment methodologies.

In conclusion, 2,2',3,5',6-Pentachlorobiphenyl (CAS No. 38379-99-6) represents an important subject of study in environmental chemistry and ecotoxicology. Its properties and environmental behavior continue to inform scientific understanding of persistent organic pollutants while addressing current public concerns about environmental health and sustainability. Ongoing research will further elucidate its fate in the environment and contribute to developing more effective environmental protection strategies.

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